3-Fluoro-4-(propane-2-sulfonyl)-benzoic acid

• Molecular Formula: C10H11FO4S
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 3-fluoro-4-propan-2-ylsulfonylbenzoic acid
• InChI: InChI=1S/C10H11FO4S/c1-6(2)16(14,15)9-4-3-7(10(12)13)5-8(9)11/h3-6H,1-2H3,(H,12,13)
• InChI Key: QLDMYJNVJGVAMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=C(C=C(C=C1)C(=O)O)F

Description

3-Fluoro-4-(propane-2-sulfonyl)-benzoic acid is a useful research compound. Its molecular formula is C10H11FO4S and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A capped scintillation vial containing a mixture of 158 mg (1.0 mmol) of 3,4-difluorobenzoic acid, 186 μL (2.0 mmol) of 2-propanethiol and 652 mg (2.0 mmol) of cesium carbonate in 2.5 mL of DMSO was heated at 50 C for 2.5 days. The reaction mixture was cooled to room temperature and partitioned between ethyl ether and 1M HCl. The organic phase was separated and washed with water and brine. The organic layer was dried (MgSO4) and concentrated in vacuo. The concentrated material was dissolved in 6 mL of THF and treated with a solution of 0.52 g (2.0 mmol) of 3-chloroperoxybenzoic acid (66% by weight) in 4 mL of DCM. The reaction mixture was stirred at rt overnight and then concentrated in vacuo. The residue was dissolved in 5% methanol/CHCl3 and absorbed onto SiO2. Chromatography on SiO2 (5% to 7% methanol/CHCl3) afforded 204 mg (83% yield) of 3-fluoro-4-(propane-2-sulfonyl)-benzoic acid as a white solid.